Cas no 2137778-16-4 (Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester)
Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester
- EN300-386713
- 2137778-16-4
- chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
-
- Inchi: 1S/C15H19BrClNO4/c1-14(2,3)22-13(20)18-15(4,12(19)21-9-17)10-5-7-11(16)8-6-10/h5-8H,9H2,1-4H3,(H,18,20)
- InChI Key: JOHHNUXKWOYWJU-UHFFFAOYSA-N
- SMILES: C1(C(NC(OC(C)(C)C)=O)(C)C(OCCl)=O)=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 391.01860g/mol
- Monoisotopic Mass: 391.01860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.392±0.06 g/cm3(Predicted)
- Boiling Point: 472.7±45.0 °C(Predicted)
- pka: 9.30±0.46(Predicted)
Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386713-0.05g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 0.05g |
$912.0 | 2025-03-16 | |
| Enamine | EN300-386713-0.1g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 0.1g |
$956.0 | 2025-03-16 | |
| Enamine | EN300-386713-0.25g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 0.25g |
$999.0 | 2025-03-16 | |
| Enamine | EN300-386713-0.5g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 0.5g |
$1043.0 | 2025-03-16 | |
| Enamine | EN300-386713-1.0g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 1.0g |
$1086.0 | 2025-03-16 | |
| Enamine | EN300-386713-2.5g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 2.5g |
$2127.0 | 2025-03-16 | |
| Enamine | EN300-386713-5.0g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 5.0g |
$3147.0 | 2025-03-16 | |
| Enamine | EN300-386713-10.0g |
chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
2137778-16-4 | 95.0% | 10.0g |
$4667.0 | 2025-03-16 |
Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester
Benzeneacetic Acid, 4-Bromo-α-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-α-Methyl-, Chloromethyl Ester: A Comprehensive Overview
The compound Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester (CAS No: 2137778-16-4) is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a benzene ring substituted with a bromine atom at the para position, an α-amino group protected by a (1,1-dimethylethoxy)carbonyl (Boc) group, and a methyl ester functionality. The combination of these functional groups makes this compound a valuable intermediate in the synthesis of bioactive molecules.
Recent advancements in chemical synthesis have highlighted the importance of Benzeneacetic acid derivatives in the development of novel therapeutic agents. For instance, studies have shown that the presence of a bromine substituent at the para position of the benzene ring can significantly influence the electronic properties of the molecule, making it an attractive candidate for further functionalization. The Boc-protected amino group provides a versatile platform for introducing additional functionalities, such as peptide linkages or other bioactive moieties.
One of the most notable applications of this compound is in the field of peptide chemistry. The Boc group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring high yields and purity. Additionally, the methyl ester functionality allows for easy manipulation and purification steps during the synthesis process. Recent research has demonstrated that this compound can be efficiently incorporated into peptide libraries, enabling rapid screening for potential drug candidates.
Another area where this compound has shown promise is in medicinal chemistry. The bromine substituent at the para position can act as a directing group for further substitution reactions, facilitating the introduction of additional functional groups that may enhance bioavailability or target specificity. Furthermore, the methyl ester can be readily converted into other forms, such as free acids or other esters, depending on the desired application.
From a synthetic standpoint, the preparation of Benzeneacetic acid derivatives has been optimized through various methodologies. One common approach involves the bromination of benzeneacetic acid followed by subsequent derivatization steps to introduce the amino and ester functionalities. Recent studies have explored more efficient and environmentally friendly methods for synthesizing these compounds, such as using microwave-assisted synthesis or catalytic systems to improve reaction yields and reduce waste.
In terms of biological activity, this compound has been shown to exhibit potential in antitumor research. The combination of a bromine substituent and an amino group creates a molecule with unique pharmacokinetic properties that may be advantageous in targeting specific cellular pathways involved in cancer progression. Preliminary studies have demonstrated moderate inhibitory effects on certain cancer cell lines, suggesting that further investigation into its therapeutic potential is warranted.
Moreover, Benzeneacetic acid derivatives have been explored as precursors for small molecule inhibitors targeting key enzymes involved in metabolic disorders. The ability to modify both the amino and ester groups provides chemists with a high degree of flexibility in designing molecules with desired biological activities. Recent advancements in computational chemistry have enabled researchers to predict optimal structural modifications that enhance binding affinity and selectivity.
In conclusion, Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester (CAS No: 2137778-16-4) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications and synthetic methods for this compound, its role in advancing medicinal chemistry will undoubtedly grow.
2137778-16-4 (Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)